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Compound of Interest

2-Bromobenzaldehyde diethyl
Compound Name:
acetal

Cat. No. B1273417

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data, handling procedures,
and emergency protocols for 2-Bromobenzaldehyde diethyl acetal (CAS No. 35822-58-3).
The information is compiled and synthesized from multiple safety data sheets and technical

sources to ensure a thorough understanding for professionals in research and development.

Section 1: Chemical Identification and Physical
Properties

2-Bromobenzaldehyde diethyl acetal is a colorless liquid used as a protecting group for
aldehydes and as an intermediate in organic synthesis.[1][2]

Table 1: Physical and Chemical Properties
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Property Value Source(s)
Molecular Formula C11H1s5BrO:2 [1112]
Molecular Weight 259.14 g/mol [1][2]
Appearance Colorless Liquid [3]

Boiling Point 95 °C @ 1 mmHg (1.33 hPa) [4]

116 °C @ 0.7 mmHg

[5]

Density

1.285 g/cm3 at 25 °C

[5]

Flash Point

113 °C (235.4 °F) - Closed
Cup

[3]

Refractive Index

n20/D 1.5156

[5]

Water Solubility

Immiscible

[3]

Storage Class

10 - Combustible liquids

[5]

Section 2: Hazard Identification and GHS

Classification

There is some discrepancy in the classification of this chemical. While some suppliers classify it
as not hazardous under OSHA standards, others provide a GHS classification with a "Warning"
signal word.[3] For maximum safety, it is prudent to adhere to the more cautious classification.

Table 2: GHS Hazard Classification
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye 5 H319: Causes serious eye
Irritation irritation

Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation

Source(s): [5]

Precautionary Statements: P261, P264, P271, P280, P302+P352, P305+P351+P338[5]

Section 3: Toxicological and Ecotoxicity Data

Toxicity Data

Quantitative toxicological data such as LD50 (lethal dose, 50%) or LC50 (lethal concentration,
50%) for 2-Bromobenzaldehyde diethyl acetal are not available as the toxicological
properties have not been fully investigated.[3] However, studies on related benzaldehyde
compounds suggest potential for irritation and, at high concentrations, other adverse effects.[6]

[71[8]
Ecotoxicity Data

Specific ecotoxicity data for this compound is not readily available. General guidance suggests
preventing its release into the environment.[9] One related compound, 2-Bromobenzaldehyde
ethylene acetal, is classified as harmful to aquatic life with long-lasting effects (Aquatic Chronic
3, H412), suggesting this compound may also pose an environmental risk.[3]

Section 4: Experimental Protocols and Safe
Handling
General Handling and Storage Protocol

Safe handling is paramount when working with any chemical intermediate. The following
protocol outlines best practices for handling and storing 2-Bromobenzaldehyde diethyl acetal
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in a laboratory setting.

o Engineering Controls: Always handle this chemical within a certified chemical fume hood to
prevent the accumulation of vapors.[10]

o Personal Protective Equipment (PPE):
o Eye Protection: Wear tightly fitting safety goggles and a face shield.[9]

o Hand Protection: Wear chemically resistant gloves (e.g., nitrile or butyl rubber). Inspect
gloves for integrity before each use.[9]

o Body Protection: A lab coat or chemically resistant apron is required. Ensure skin is not
exposed.[3]

o Dispensing and Weighing:

o When transferring from larger containers, ensure adequate ventilation, preferably within a
fume hood.[10]

o Grounding and bonding are necessary when transferring from metal containers larger than
five gallons to prevent static discharge, a potential ignition source.[11][12]

o Containers should be kept tightly closed when not in use.[13]

e Heating: Never heat with an open flame.[10] Use a heating mantle, oil bath, or other
controlled heating source.

e Storage:
o Store in a cool, dry, and well-ventilated area away from sources of ignition.[3]
o Segregate from strong oxidizing agents, acids, and bases.[5][12]

o Store in tightly sealed containers, preferably under an inert atmosphere (e.g., Argon) for
long-term storage.[14]

Spill Cleanup Protocol
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A minor spill of 2-Bromobenzaldehyde diethyl acetal in a laboratory can be managed by
trained personnel by following this procedure. For large spills, or any spill outside of a
contained area, evacuate and call emergency responders.

o Alert and Assess: Alert personnel in the immediate area. Ensure the spill is contained and
not near an ignition source.[2]

o Don PPE: At a minimum, wear a lab coat, safety goggles, and heavy-duty nitrile gloves.[13]

e Control Vapors and Contain Spill: Use a non-flammable absorbent material, such as spill
pads or vermiculite, to cover the spill. This helps suppress vapors.[15] Work from the outside
of the spill inward to prevent spreading.[9] Do not use paper towels as they are combustible.
[15]

o Collect Absorbent: Once the liquid is fully absorbed, use non-sparking tools (e.g., plastic
scoop) to collect the material.[9]

o Package Waste: Place the contaminated absorbent into a heavy-duty, sealable plastic bag or
a designated hazardous waste container.[9][15]

o Decontaminate Area: Clean the spill surface with soap and water.

o Dispose of Waste: Label the sealed container as hazardous waste and arrange for disposal
according to your institution's environmental health and safety guidelines.[1][9]

Section 5: Visualized Emergency Workflow

The following diagram illustrates the logical workflow for responding to a chemical spill of 2-
Bromobenzaldehyde diethyl acetal.
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Caption: Logical workflow for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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